2-(1-Thien-2-ylcyclohexyl)acetamide

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 2-(1-thiophen-2-ylcyclohexyl)acetamide
• InChI: InChI=1S/C12H17NOS/c13-11(14)9-12(6-2-1-3-7-12)10-5-4-8-15-10/h4-5,8H,1-3,6-7,9H2,(H2,13,14)
• InChI Key: GNZVQVGLVZNCDW-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CC(=O)N)C2=CC=CS2

Description

2-(1-Thien-2-ylcyclohexyl)acetamide, commonly known as TCH or Thiophene-Cyclohexyl-Acetamide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TCH belongs to the family of cyclohexylamines, which are known for their unique chemical properties and diverse biological activities. In recent years, TCH has been extensively studied for its pharmacological effects, mechanism of action, and potential therapeutic applications in various medical conditions.

Mechanism of Action

The exact mechanism of action of TCH is not fully understood. However, it is believed that TCH acts on the endocannabinoid system, which is involved in the regulation of various physiological processes such as pain, inflammation, and mood. TCH is believed to modulate the activity of the endocannabinoid system by binding to CB1 and CB2 receptors. TCH has also been shown to inhibit the activity of enzymes that break down endocannabinoids, leading to increased levels of endocannabinoids in the body.
Biochemical and Physiological Effects:
TCH has been shown to exhibit various biochemical and physiological effects in animal models. TCH has been shown to reduce pain and inflammation by modulating the activity of the endocannabinoid system. TCH has also been shown to exhibit anxiolytic effects by reducing anxiety-like behavior in animal models. TCH has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

TCH has several advantages as a research tool. TCH is a potent and selective modulator of the endocannabinoid system, making it a valuable tool for studying the role of this system in various physiological processes. TCH is also relatively easy to synthesize, making it readily available for research purposes. However, TCH also has limitations. TCH is a psychoactive compound and may have unwanted effects on behavior in animal models. TCH is also a controlled substance and requires special permits for use in research.

Future Directions

There are several future directions for research on TCH. One area of research is the potential use of TCH as a treatment for neurological disorders such as epilepsy and Parkinson's disease. Another area of research is the development of novel TCH derivatives with improved pharmacological properties. Additionally, research on the safety and efficacy of TCH in humans is needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of TCH involves the reaction of thiophene with cyclohexylamine and acetic anhydride. The reaction is carried out in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified using chromatography techniques to obtain pure TCH. The synthesis of TCH is a complex process that requires expertise and specialized equipment.

Scientific Research Applications

TCH has been studied extensively for its potential therapeutic applications in various medical conditions. TCH has been shown to exhibit analgesic, anti-inflammatory, and anxiolytic effects in animal models. TCH has also been studied for its potential use in treating neurological disorders such as epilepsy and Parkinson's disease. TCH has been shown to exhibit neuroprotective effects and may have potential as a treatment for these conditions.